Benzenemethanamine, 2,6-dichloro-N-ethyl-
Overview
Description
Benzenemethanamine, 2,6-dichloro-N-ethyl-, commonly known as DCEB, is a chemical compound that has been studied for its potential applications in the field of scientific research. DCEB is a derivative of phenethylamine and has been synthesized using various methods.
Scientific Research Applications
Chiral Synthesis and Radiopharmaceutical Applications
- Chiral Synthesis of Dapoxetine Hydrochloride : Benzenemethanamine derivatives have been used in the chiral synthesis of dapoxetine hydrochloride, a serotonin reuptake inhibitor. This process involves multiple steps, including borane reduction and radiolabel introduction, showcasing the compound's utility in complex chemical syntheses (Wheeler & O’Bannon, 1992).
Hepatic Biotransformation Research
- Study of RWJ-68025 Metabolism : Research on benzenemethanamine analogues like RWJ-68025 has provided insights into hepatic biotransformation. This includes the identification of metabolic pathways and metabolites formed during in-vitro liver fraction interactions, contributing to our understanding of drug metabolism (Wu, Mckown, Rybczynski & Demarest, 2003).
Inhibitor Synthesis and Biochemistry
- NB-598 as a Squalene Epoxidase Inhibitor : NB-598, a compound derived from benzenemethanamine, has been identified as a competitive inhibitor of squalene epoxidase. This discovery is significant for cholesterol synthesis research and could have implications in the development of cholesterol-lowering therapies (Horie et al., 1990).
Catalysis and Chemical Synthesis
- Chiral Catalysts for Enantioselective Alkylation : Benzenemethanamine derivatives have been used to develop efficient chiral catalysts for the enantioselective phase-transfer alkylation of imines. This research is crucial for the synthesis of optically active primary amines, a key component in various pharmaceuticals (Eddine & Cherqaoui, 1995).
Antimicrobial Research
- Synthesis of Antimicrobial Compounds : Benzenemethanamine has been a component in synthesizing various antimicrobial agents. This includes the creation of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives, highlighting its role in developing new antimicrobial drugs (Salahuddin et al., 2017).
Safety And Hazards
properties
IUPAC Name |
N-[(2,6-dichlorophenyl)methyl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11Cl2N/c1-2-12-6-7-8(10)4-3-5-9(7)11/h3-5,12H,2,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZZHVOMTEZNXOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=C(C=CC=C1Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11Cl2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60212127 |
Source
|
| Record name | Benzenemethanamine, 2,6-dichloro-N-ethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60212127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenemethanamine, 2,6-dichloro-N-ethyl- | |
CAS RN |
62924-62-3 |
Source
|
| Record name | 2,6-Dichloro-N-ethylbenzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=62924-62-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenemethanamine, 2,6-dichloro-N-ethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062924623 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenemethanamine, 2,6-dichloro-N-ethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60212127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(Propan-2-yl)phenyl]-1,3-benzothiazole](/img/structure/B3054978.png)
![Ethanol, 2-[[(2,4-dichlorophenyl)methyl]amino]-](/img/structure/B3054992.png)
